Cas no 60681-10-9 (4,4,6,6-tetramethylcyclohexane-1,3-dione)
60681-10-9 structure
Product Name:4,4,6,6-tetramethylcyclohexane-1,3-dione
CAS No:60681-10-9
MF:C10H16O2
MW:168.232843399048
CID:1624984
PubChem ID:143736
Update Time:2025-04-21
4,4,6,6-tetramethylcyclohexane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 4,4,6,6-tetramethylcyclohexane-1,3-dione
- 1,3-Cyclohexanedione, 4,4,6,6-tetramethyl-
- 1,3-Cyclohexanedione,4,4,6,6-tetramethyl-
- 60681-10-9
- SCHEMBL2607982
- DTXSID60209496
-
- Inchi: 1S/C10H16O2/c1-9(2)6-10(3,4)8(12)5-7(9)11/h5-6H2,1-4H3
- InChI Key: DBUURPWRHIGNLN-UHFFFAOYSA-N
- SMILES: O=C1CC(C(C)(C)CC1(C)C)=O
Computed Properties
- Exact Mass: 168.11508
- Monoisotopic Mass: 168.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
4,4,6,6-tetramethylcyclohexane-1,3-dione Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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